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Introduction
Tungsten tetrachloride (WCl4) is an inorganic compound that serves as a significant precursor

in the synthesis of various tungsten-containing materials and catalysts. A thorough

understanding of its thermodynamic properties is crucial for the design, optimization, and safety

of chemical processes in which it is involved. This technical guide provides a comprehensive

overview of the known thermodynamic data for WCl4, details the experimental methodologies

for their determination, and highlights areas where data is currently lacking, thereby indicating

opportunities for further research.

Physical and Structural Properties
Tungsten tetrachloride is a black, diamagnetic crystalline solid.[1] It is highly reactive,

particularly with moisture, and requires handling in an inert atmosphere. The crystal structure of

solid WCl4 is polymeric, consisting of linear chains of tungsten atoms. Each tungsten atom is in

an octahedral coordination geometry, with four bridging chloride ligands and two terminal

chloride ligands. The tungsten-tungsten separations along the chain are alternating between

bonding and non-bonding distances.[1]
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Thermodynamic Data
Quantitative thermodynamic data for solid tungsten tetrachloride is not extensively available in

commonly referenced databases such as the JANAF Thermochemical Tables or the NIST

WebBook.[2][3] This section summarizes the available data and clearly indicates where values

are yet to be experimentally determined.

Table 1: Fundamental Thermodynamic and Physical
Properties of Tungsten Tetrachloride

Property Value Source(s)

Molecular Formula WCl4

Molar Mass 325.65 g/mol

Appearance Black crystalline solid [1]

Density 4.62 g/cm³ [1]

Standard Enthalpy of

Formation (solid, 298.15 K)
Data not available

Standard Molar Entropy (solid,

298.15 K)
Data not available

Enthalpy of Sublimation Data not available

Phase Transitions
There are conflicting reports in the literature regarding the thermal stability of tungsten

tetrachloride. One source reports a melting point of 450 °C, while another indicates

decomposition at 300 °C.[1][4] Further experimental investigation is required to resolve this

discrepancy and to determine other phase transition properties such as the enthalpy of fusion.

Heat Capacity
While experimental data for the heat capacity of solid tungsten tetrachloride is not readily

available, the NIST WebBook provides coefficients for the Shomate equation for WCl4 in the
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gas phase.[5] These coefficients can be used to calculate the gas-phase heat capacity (Cp) at

different temperatures.

Shomate Equation: Cp(t) = A + Bt + Ct² + D*t³ + E/t² where t = temperature (K) / 1000

Table 2: Shomate Equation Parameters for Gaseous
Tungsten Tetrachloride

Parameter Value

A 108.1146

B -0.867419

C 0.660708

D -0.068572

E -0.814558

F -370.9070

G 505.7536

H -335.9752

(Source: NIST WebBook)[5]

Experimental Protocols for Thermodynamic
Characterization
The determination of the thermodynamic properties of tungsten tetrachloride requires

specialized experimental techniques. The following sections detail the methodologies for key

experiments.

Synthesis of Tungsten Tetrachloride
A common and effective method for synthesizing WCl4 is through the reduction of tungsten

hexachloride (WCl6). Several reducing agents can be employed, with antimony being reported

as optimal.[1]
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Reaction: 3 WCl6 + 2 Sb → 3 WCl4 + 2 SbCl3

Experimental Workflow:

Synthesis of Tungsten Tetrachloride

Reaction Setup

Reaction and Purification

Product

Tungsten Hexachloride (WCl6)
Antimony (Sb)

Mix reactants in solvent

Inert Solvent (e.g., CCl4) Reaction Vessel under Inert Atmosphere (N2 or Ar)

Heat mixture under reflux

Filter to remove solid byproducts

Wash the WCl4 product with inert solvent

Dry under vacuum

Crystalline Tungsten Tetrachloride (WCl4)

Click to download full resolution via product page

Caption: Workflow for the synthesis of WCl4.
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Calorimetry for Enthalpy of Formation and Heat
Capacity
The standard enthalpy of formation (ΔfH°) and the heat capacity (Cp) of solid WCl4 can be

determined using calorimetric techniques.

Methodology for Enthalpy of Formation (Solution Calorimetry):

Reaction Selection: A suitable reaction involving WCl4 is chosen for which the enthalpies of

reaction of all other reactants and products are known. For example, the dissolution of WCl4

in a suitable solvent followed by a reaction.

Calorimeter Setup: A precision calorimeter, such as an isoperibol or isothermal calorimeter, is

assembled and calibrated.

Sample Preparation: A precisely weighed sample of WCl4 is sealed in a fragile ampoule

under an inert atmosphere.

Calorimetric Measurement: The ampoule is placed in the calorimeter containing the reaction

solvent. The reaction is initiated by breaking the ampoule, and the temperature change is

meticulously recorded.

Data Analysis: The heat of reaction is calculated from the temperature change and the heat

capacity of the calorimeter and its contents.

Hess's Law Calculation: The standard enthalpy of formation of WCl4 is then calculated using

Hess's law, by combining the measured heat of reaction with the known standard enthalpies

of formation of the other substances in the reaction.[6][7]

Methodology for Heat Capacity (Adiabatic or Differential Scanning Calorimetry):

Calorimeter: An adiabatic calorimeter or a Differential Scanning Calorimeter (DSC) is used.

Sample Preparation: A known mass of WCl4 is sealed in a sample container under an inert

atmosphere.
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Measurement: The sample is heated over a range of temperatures, and the energy required

to raise the temperature by a specific increment is measured.

Calculation: The heat capacity is calculated from the energy input, the mass of the sample,

and the temperature change.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation
Knudsen Effusion Mass Spectrometry (KEMS) is a high-temperature technique used to

measure the vapor pressure of low-volatility solids and to determine their enthalpy of

sublimation.[8][9][10][11][12]

Experimental Workflow:
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Knudsen Effusion Mass Spectrometry Workflow

Sample Preparation and Loading

Measurement

Data Analysis

WCl4 Sample

Load into Knudsen Effusion Cell

Place cell in High Vacuum Chamber

Heat cell to a series of constant temperatures

Vapor effuses through a small orifice

Effused vapor is ionized

Mass Spectrometer detects and quantifies ions

Measure ion intensity as a function of temperature

Calculate Vapor Pressure using the Hertz-Knudsen equation

Plot ln(P) vs. 1/T (Clausius-Clapeyron plot)

Determine Enthalpy of Sublimation from the slope
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Caption: Workflow for KEMS analysis of WCl4.
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Conclusion and Future Outlook
This technical guide has summarized the currently available thermodynamic data for tungsten

tetrachloride and outlined the standard experimental procedures for determining the missing

values. The significant gaps in the experimental data, particularly for the standard enthalpy of

formation, standard molar entropy, and solid-phase heat capacity, represent a critical need for

further research. Accurate and comprehensive thermodynamic data for WCl4 will enable more

precise process modeling, improved safety protocols, and the continued development of novel

materials and catalytic systems based on this important tungsten compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermodynamic Properties of Tungsten Tetrachloride: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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